Cas no 2228977-26-0 (1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine
• CAS No: 2228977-26-0
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6179416
• PubChem ID: 165682801
• Update Time: 2025-08-02

1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine
• 2228977-26-0
• EN300-2005692

• Inchi： 1S/C13H17F2N/c1-13(16,12(14)15)11-8-4-6-9-5-2-3-7-10(9)11/h4,6,8,12H,2-3,5,7,16H2,1H3
• InChI Key： QBWYRJSTJUHLEZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=CC2CCCCC1=2)N)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine

Introduction to 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine (CAS No. 2228977-26-0)

1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine, identified by the CAS number 2228977-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a subject of extensive study for potential applications in drug development.

The molecular structure of 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine incorporates a fluorinated side chain and a tetrahydronaphthalene moiety, which are key features that contribute to its unique chemical properties. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic behavior, and overall efficacy of a drug candidate. In recent years, the incorporation of fluorinated compounds into drug molecules has become increasingly prevalent due to their ability to enhance binding affinity and resistance to enzymatic degradation.

The tetrahydronaphthalene ring system in this compound provides a rigid aromatic framework that can interact favorably with biological targets. This structural motif is often found in natural products and bioactive molecules, suggesting that 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine may exhibit promising biological activity. Researchers have been exploring derivatives of tetrahydronaphthalenes for their potential roles in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine with target proteins with high accuracy. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in enzymes and receptors. Such insights are crucial for designing next-generation drugs with improved selectivity and reduced side effects.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone approach. The structural features of 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine make it an attractive candidate for further exploration. Synthetic methodologies have been refined to produce this compound in high yields while maintaining its chemical integrity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

The pharmacological profile of 1,1-difluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-2-amine is still under investigation; however preliminary studies suggest that it may possess therapeutic potential in several areas. For instance, its ability to modulate neurotransmitter receptors has raised interest in its potential use as an anxiolytic or antidepressant agent. Additionally, the compound's interaction with inflammatory pathways suggests that it could be developed into a novel anti-inflammatory therapy.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of both fluorine and tetrahydronaphthalene moieties allows for further derivatization into a wide array of analogs. By modifying specific functional groups or introducing additional substituents at strategic positions within the molecule, 1 , 1 -difluoro - 2 - ( 5 , 6 , 7 , 8 -tetrahydronaphthalen - 1 - yl ) propan - 2 - amine could be tailored to optimize its pharmacological properties for specific therapeutic applications.

The role of fluorine atoms in pharmaceuticals extends beyond mere structural modification; they also play a critical role in enhancing the pharmacokinetic profile of drug candidates. Fluorine substitution can increase lipophilicity while maintaining water solubility at physiological pH levels. This balance is essential for achieving optimal absorption distribution metabolism excretion (ADME) properties, which are critical factors determining drug efficacy and safety.

Current research trends indicate that compounds like 1 , 1 -difluoro - 2 - ( 5 , 6 , 7 , 8 -tetrahydronaphthalen - 1 - yl ) propan - 2 - amine are being evaluated for their potential as kinase inhibitors or modulators of G protein-coupled receptors (GPCRs). These targets are implicated in numerous diseases ranging from cancer to neurological disorders, making them highly relevant for therapeutic intervention. The ability of this compound to interact with such targets without causing significant off-target effects remains an area of active investigation.

The development of new synthetic routes has also been instrumental in making complex molecules like CAS No .2228977−26−0 more accessible for research purposes. Advances in flow chemistry and continuous manufacturing have enabled scalable production processes that maintain high purity standards essential for preclinical studies . These innovations are accelerating the pace at which novel drug candidates can be discovered tested refined .

In conclusion,CAS No .2228977−26−0 represents an intriguing molecule with significant potential applications across multiple therapeutic domains . Its unique structural features combined with emerging research findings position it as a valuable asset for future pharmaceutical development . As our understanding deepens regarding its biological activities synthetic pathways continue evolving so too will opportunities emerge leveraging these capabilities toward creating safer more effective treatments patients worldwide need today tomorrow .